Dimethyl sulfide
Dimethyl sulfide
Dimethyl sulfide (DMS) is a biogenic sulfur compound that is released from the ocean to the atmosphere. It forms the main component of the global sulfur cycle. The thermal decomposition behavior of dimethyl sulfide in gas phase has been investigated in a static system at 681-723K. The mechanism of its photochemical oxidation in atmosphere has been described. The rate constant of the gas phase reaction between OH radicals and DMS have been determined by relative rate methods and flash photolysis technique. The differential Raman cross section, σDMS at different excitation wavelengths has been measured. The adsorption of DMS on activated carbons (ACs) has been reported to take place by hydrogen bonding.
Dimethyl sulfide is the major biogenic, volatile sulfur compound that is released from the ocean to the atmosphere. It plays a main role in the global sulfur cycle.
Dimethyl sulfide is found to be the most abundant volatile thioether, which can find applications as a flavor enhancing agent in food. It can undergo oxidation in the process of malting and kilning, to yield dimethyl sulfoxide (DMSO).
Dimethyl sulfide is a volatile flavor compound found in butter, green tea and sweet corn.
Dimethyl sulfide appears as a clear colorless to straw colored liquid with a disagreeable odor. Flash point less than 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air.
Dimethyl sulfide is a methyl sulfide in which the sulfur atom is substituted by two methyl groups. It is produced naturally by some marine algae. It has a role as a bacterial xenobiotic metabolite, a marine metabolite, an EC 3.5.1.4 (amidase) inhibitor, an algal metabolite and an Escherichia coli metabolite.
Dimethyl sulfide, also known as methyl thioether or DMS, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dimethyl sulfide exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfide has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, dimethyl sulfide is primarily located in the cytoplasm. Dimethyl sulfide exists in all eukaryotes, ranging from yeast to humans. Dimethyl sulfide is a sweet corn, cabbage, and gasoline tasting compound that can be found in a number of food items such as garden onion, potato, tea, and spearmint. This makes dimethyl sulfide a potential biomarker for the consumption of these food products.
Dimethyl sulfide is the major biogenic, volatile sulfur compound that is released from the ocean to the atmosphere. It plays a main role in the global sulfur cycle.
Dimethyl sulfide is found to be the most abundant volatile thioether, which can find applications as a flavor enhancing agent in food. It can undergo oxidation in the process of malting and kilning, to yield dimethyl sulfoxide (DMSO).
Dimethyl sulfide is a volatile flavor compound found in butter, green tea and sweet corn.
Dimethyl sulfide appears as a clear colorless to straw colored liquid with a disagreeable odor. Flash point less than 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air.
Dimethyl sulfide is a methyl sulfide in which the sulfur atom is substituted by two methyl groups. It is produced naturally by some marine algae. It has a role as a bacterial xenobiotic metabolite, a marine metabolite, an EC 3.5.1.4 (amidase) inhibitor, an algal metabolite and an Escherichia coli metabolite.
Dimethyl sulfide, also known as methyl thioether or DMS, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dimethyl sulfide exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfide has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, dimethyl sulfide is primarily located in the cytoplasm. Dimethyl sulfide exists in all eukaryotes, ranging from yeast to humans. Dimethyl sulfide is a sweet corn, cabbage, and gasoline tasting compound that can be found in a number of food items such as garden onion, potato, tea, and spearmint. This makes dimethyl sulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
75-18-3
VCID:
VC20848836
InChI:
InChI=1S/C2H6S/c1-3-2/h1-2H3
SMILES:
CSC
Molecular Formula:
C2H6S
(CH3)2S
CH3SCH3
C2H6S
(CH3)2S
CH3SCH3
C2H6S
Molecular Weight:
62.14 g/mol
Dimethyl sulfide
CAS No.: 75-18-3
Cat. No.: VC20848836
Molecular Formula: C2H6S
(CH3)2S
CH3SCH3
C2H6S
Molecular Weight: 62.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dimethyl sulfide (DMS) is a biogenic sulfur compound that is released from the ocean to the atmosphere. It forms the main component of the global sulfur cycle. The thermal decomposition behavior of dimethyl sulfide in gas phase has been investigated in a static system at 681-723K. The mechanism of its photochemical oxidation in atmosphere has been described. The rate constant of the gas phase reaction between OH radicals and DMS have been determined by relative rate methods and flash photolysis technique. The differential Raman cross section, σDMS at different excitation wavelengths has been measured. The adsorption of DMS on activated carbons (ACs) has been reported to take place by hydrogen bonding. Dimethyl sulfide is the major biogenic, volatile sulfur compound that is released from the ocean to the atmosphere. It plays a main role in the global sulfur cycle. Dimethyl sulfide is found to be the most abundant volatile thioether, which can find applications as a flavor enhancing agent in food. It can undergo oxidation in the process of malting and kilning, to yield dimethyl sulfoxide (DMSO). Dimethyl sulfide is a volatile flavor compound found in butter, green tea and sweet corn. Dimethyl sulfide appears as a clear colorless to straw colored liquid with a disagreeable odor. Flash point less than 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Dimethyl sulfide is a methyl sulfide in which the sulfur atom is substituted by two methyl groups. It is produced naturally by some marine algae. It has a role as a bacterial xenobiotic metabolite, a marine metabolite, an EC 3.5.1.4 (amidase) inhibitor, an algal metabolite and an Escherichia coli metabolite. Dimethyl sulfide, also known as methyl thioether or DMS, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dimethyl sulfide exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfide has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, dimethyl sulfide is primarily located in the cytoplasm. Dimethyl sulfide exists in all eukaryotes, ranging from yeast to humans. Dimethyl sulfide is a sweet corn, cabbage, and gasoline tasting compound that can be found in a number of food items such as garden onion, potato, tea, and spearmint. This makes dimethyl sulfide a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 75-18-3 |
| Molecular Formula | C2H6S (CH3)2S CH3SCH3 C2H6S |
| Molecular Weight | 62.14 g/mol |
| IUPAC Name | methylsulfanylmethane |
| Standard InChI | InChI=1S/C2H6S/c1-3-2/h1-2H3 |
| Standard InChI Key | QMMFVYPAHWMCMS-UHFFFAOYSA-N |
| Impurities | Gas chromatographic analysis showed that dimethyl sulfide contained 710 ppm dimethyl disulfide, 355 ppm carbon disulfide, butyl ethyl sulfide, and 95 ppm allyl sulfide as impurities. |
| SMILES | CSC |
| Canonical SMILES | CSC |
| Boiling Point | 99 °F at 760 mm Hg (USCG, 1999) 37.3 °C 99°F |
| Colorform | Colorless, volatile liquid |
| Flash Point | -36 °F (USCG, 1999) -48 °C (closed cup) -49 °C -36°F |
| Melting Point | -144 °F (USCG, 1999) -98.3 °C -98.24 °C -98.3°C -98 °C -144°F |
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